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Compound of Interest

Compound Name: 3-(Pyridin-2-yl)propanenitrile

Cat. No.: B1317712

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(Pyridin-2-yl)propanenitrile, a
versatile building block in organic synthesis, particularly in the development of bioactive
compounds. This document details its chemical and physical properties, provides an
experimental protocol for its synthesis, and illustrates its application as a key intermediate in
the synthesis of advanced molecular structures.

Chemical and Physical Properties

3-(Pyridin-2-yl)propanenitrile, with the CAS number 35549-47-4, is a solid at room
temperature.[1] It possesses a molecular formula of CsHsN2 and a molecular weight of 132.16
g/mol .[1] A summary of its key properties is presented in Table 1.
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Property Value Reference(s)
Molecular Weight 132.16 g/mol [1]
Molecular Formula CsHsN2 [1]
CAS Number 35549-47-4 [1]
Physical Form Solid [1]
Boiling Point Not available [2]
Storage Sealed in a dry place at 2-8°C [3]

Synthesis of 3-(Pyridin-2-yl)propanenitrile

A common and effective method for the synthesis of 3-(Pyridin-2-yl)propanenitrile is the
cyanoethylation of 2-vinylpyridine. This reaction involves the addition of a nitrile-containing
reactant to 2-vinylpyridine.

Experimental Protocol: Cyanoethylation of 2-
Vinylpyridine

Materials:

2-Vinylpyridine

Acrylonitrile

Basic catalyst (e.g., sodium methoxide, Triton B)

Anhydrous solvent (e.g., ethanol, acetonitrile)

Reaction vessel with a stirrer and reflux condenser

Separatory funnel

Distillation apparatus

Procedure:
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e In aclean, dry reaction vessel, dissolve 2-vinylpyridine in the anhydrous solvent.
e Add the basic catalyst to the solution and stir until it is completely dissolved.

o Slowly add acrylonitrile to the reaction mixture. An exothermic reaction may occur, so the
addition rate should be controlled to maintain a safe temperature.

 After the addition is complete, heat the mixture to reflux and maintain this temperature for
several hours, monitoring the reaction progress by technigues such as thin-layer
chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.
o Neutralize the catalyst with a suitable acid (e.g., acetic acid).
e Remove the solvent under reduced pressure.

e The resulting crude product can be purified by vacuum distillation or column chromatography
to yield pure 3-(Pyridin-2-yl)propanenitrile.

Applications in Organic Synthesis

3-(Pyridin-2-yl)propanenitrile serves as a valuable intermediate in the synthesis of a variety
of more complex molecules, including those with potential biological activity. Its pyridine and
nitrile functional groups offer multiple reaction sites for further chemical transformations.

Role as a Precursor in the Synthesis of Bioactive
Molecules

The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or used in the
formation of heterocyclic rings. The pyridine ring can undergo N-alkylation, oxidation, or be
used in cross-coupling reactions. These functionalities make 3-(Pyridin-2-yl)propanenitrile a
key component in the synthesis of compounds for drug discovery and development. For
instance, it is a known intermediate in the synthesis of certain mesoionic insecticides.

Logical Relationship: Synthesis Pathway
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The following diagram illustrates the synthesis of 3-(Pyridin-2-yl)propanenitrile from 2-
vinylpyridine through cyanoethylation.

2-Vinylpyridine Acrylonitrile

Cyanoethylation
(Base Catalyst)

3-(Pyridin-2-yl)propanenitrile

Click to download full resolution via product page

Caption: Synthesis of 3-(Pyridin-2-yl)propanenitrile.

Safety and Handling

3-(Pyridin-2-yl)propanenitrile is classified as harmful if swallowed (Acute Toxicity 4, Oral).[1]
Standard laboratory safety precautions should be taken when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. It should be stored in a cool, dry, and well-ventilated area in a tightly sealed container.

Conclusion

3-(Pyridin-2-yl)propanenitrile is a valuable and versatile chemical intermediate. Its
straightforward synthesis and the reactivity of its functional groups make it an important
building block for the creation of a wide range of more complex molecules, particularly in the
fields of medicinal chemistry and drug development. This guide provides essential information
for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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